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Compound of Interest

Compound Name:
4-(1,4,5,6-Tetrahydropyrimidin-2-

yl)aniline

CAS No.: 129545-66-0

Cat. No.: B174197

Get Quote

Executive Summary: The Scaffold at a Glance
Tetrahydropyrimidinyl anilines represent a transition from flat, aromatic kinase inhibitors to sp³-

rich, three-dimensional scaffolds. Unlike the planar 4-anilinopyrimidines (e.g., Gefitinib,

Osimertinib) that dominate the EGFR inhibitor landscape, the 1,2,3,4-tetrahydropyrimidine

(THPM) core adopts a screw-boat conformation. This non-planar geometry allows for specific

binding modes in hydrophobic pockets distinct from the ATP-binding clefts of kinases, such as

the allosteric site of Eg5.
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Feature Aromatic Anilinopyrimidines
Tetrahydropyrimidinyl

Anilines (THPMs)

Primary Target Class
Tyrosine Kinases (EGFR,

CDK, JAK)

Kinesins (Eg5), Ca²⁺

Channels, niche Kinases

Binding Mode
Type I/II ATP-competitive

(Hinge binders)

Allosteric / Hydrophobic pocket

binders

Geometry Planar (2D) Screw-boat / Half-chair (3D)

Chirality Achiral (usually)
Chiral at C4 (Critical for

activity)

Metabolic Stability High (aromatic stability)
Moderate (susceptible to

oxidation/hydrolysis)

Structural Activity Relationship (SAR) Analysis
The SAR of tetrahydropyrimidinyl anilines is defined by four critical vectors around the

pyrimidine core. The "aniline" moiety typically refers to the aryl group at the C4 position or an

amine substituent at C2.

The C4-Aryl "Aniline" Vector (Critical for Potency)
The C4 position is the stereogenic center driving biological activity.

Role: Fits into the hydrophobic sub-pocket (e.g., Trp127 in Eg5).

SAR Rule:

Substitution:Para-substitution on the C4-phenyl ring (e.g., -OH, -OMe) generally

decreases activity compared to unsubstituted or meta-substituted analogs.

Electronics: Electron-withdrawing groups (e.g., -NO₂, -CF₃) at the meta position enhance

potency by influencing the ring puckering and interaction with hydrophobic residues.

Chirality: The (S)-enantiomer is typically the eutomer (active form) for Eg5 inhibition (e.g.,

Monastrol), whereas the (R)-enantiomer is often inactive or acts on calcium channels.
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The N1 & N3 Positions (The Urea/Thiourea Motif)
Role: Hydrogen bond donors/acceptors.

SAR Rule:

N1-H: Essential for hydrogen bonding with the protein backbone (e.g., Glu118 in Eg5).

Alkylation at N1 abolishes activity.

C2=S vs. C2=O:Thiourea (C=S) derivatives (Monastrol-like) are generally more potent

Eg5 inhibitors than their Urea (C=O) counterparts. However, Urea derivatives show better

solubility and metabolic stability.

C5 & C6 Vectors (Modulation & Solubility)
C5-Ester: Essential for locking the conformation. Bulky esters (e.g., isopropyl) can improve

hydrophobic contacts but may reduce solubility.

C6-Methyl: A small alkyl group (Methyl) is preferred. Larger groups introduce steric clash.

Visualization: SAR & Signaling Pathways
Figure 1: SAR Logic of Tetrahydropyrimidinyl Anilines
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Caption: SAR map illustrating the critical vectors (C4, N1, C5) determining the biological

efficacy of THPM scaffolds.
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Performance Comparison Data
The following table contrasts a representative Tetrahydropyrimidinyl Aniline (Monastrol Analog)

against a standard Aromatic Anilinopyrimidine (Erlotinib/Osimertinib class) and a

Dihydropyrimidine.

Metric
Tetrahydropyrimidine

(e.g., Monastrol)

Aromatic

Anilinopyrimidine

(e.g., Erlotinib)

Dihydropyridine

(e.g., Nifedipine)

Primary Mechanism

Allosteric Eg5

Inhibition (Mitotic

Arrest)

ATP-Competitive

EGFR Inhibition

L-Type Ca²⁺ Channel

Blockade

IC₅₀ (Primary Target) 14 µM (Eg5) < 0.02 µM (EGFR) ~0.1 µM (Ca²⁺)

Selectivity Profile
High for Kinesins; Low

for Kinases

High for Kinase

Family (Promiscuous)

High for Ca²⁺

Channels

Solubility (LogP) Moderate (2.0 - 3.0)
Moderate to High (3.0

- 4.0)
Moderate (2.0 - 4.0)

Cellular Effect
Monoastral phenotype

(Rosettes)
G1 Arrest / Apoptosis Vasodilation

Key Insight: While Tetrahydropyrimidines are significantly less potent kinase inhibitors than

aromatic anilines, they offer a completely orthogonal mechanism of action (kinesin inhibition)

useful in overcoming kinase-inhibitor resistance.

Experimental Protocols
Protocol A: Synthesis via Biginelli Reaction
(Standardized)
A self-validating protocol for generating C4-substituted tetrahydropyrimidines.

Reagents: Mix Benzaldehyde derivative (1.0 mmol), Ethyl acetoacetate (1.0 mmol), and

Thiourea/Urea (1.5 mmol).
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Catalyst: Add TMSCl (Trimethylsilyl chloride, 0.5 mmol) or Yb(OTf)₃ (5 mol%) as a Lewis acid

catalyst.

Solvent: Acetonitrile (MeCN) or Ethanol (EtOH).

Reaction: Reflux at 80°C for 4–6 hours. Monitor via TLC (30% EtOAc/Hexane).

Workup: Cool to room temperature. Pour into crushed ice. Filter the precipitate.

Purification: Recrystallize from hot Ethanol.

Validation: ¹H NMR should show a doublet at ~5.2 ppm (C4-H) and a singlet at ~2.3 ppm

(C6-CH₃).

Protocol B: Eg5 Kinesin Inhibition Assay
Used to quantify the efficacy of the tetrahydropyrimidinyl scaffold.[1]

Preparation: Prepare Motor Domain of human Eg5 (1-370 aa) in 25 mM PIPES buffer.

Substrate: Add microtubules (paclitaxel-stabilized) and ATP (1 mM).

Inhibitor: Incubate with test compound (0.1 µM – 100 µM) for 15 mins.

Detection: Measure ATPase activity using a Pyruvate Kinase/Lactate Dehydrogenase

(PK/LDH) coupled assay.

Readout: Monitor absorbance decrease at 340 nm (NADH oxidation).

Calculation: Plot % Inhibition vs. Log[Concentration] to determine IC₅₀.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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